Cas no 634176-88-8 (N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine)

• Product Name: N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine
• CAS No: 634176-88-8
• MF: C₁₅H₁₅F₃N₂
• MW: 280.288213968277
• MDL: MFCD03819468
• CID: 3155134
• PubChem ID: 17174912
• Update Time: 2025-05-24

N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(1-Phenyl-ethyl)-4-trifluoromethyl-benzene-1,2-diamine
• CS-0319666
• ALBB-025963
• N~1~-(1-phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine
• 634176-88-8
• 1-N-(1-phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine
• N-(1-phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine
• AKOS003390501
• UDNUBMMZVVKNQL-UHFFFAOYSA-N
• N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine
• H35317
• LS-08750
• 1,2-benzenediamine, N~1~-(1-phenylethyl)-4-(trifluoromethyl)-
• N(1)-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine
• MFCD03819468

• MDL： MFCD03819468
• Inchi： 1S/C15H15F3N2/c1-10(11-5-3-2-4-6-11)20-14-8-7-12(9-13(14)19)15(16,17)18/h2-10,20H,19H2,1H3
• InChI Key： UDNUBMMZVVKNQL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)NC(C)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 280.11873297Da
• Monoisotopic Mass: 280.11873297Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.1Ų

Additional information on N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine

Professional Introduction to N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine (CAS No. 634176-88-8)

N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 634176-88-8, is characterized by its complex molecular structure, which includes a benzene ring substituted with both a 1-phenylethyl group and a trifluoromethyl group, along with two amino groups at the 1,2 positions. The unique combination of these functional groups makes it a promising candidate for various applications in drug development and synthetic chemistry.

The N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine molecule exhibits distinct chemical properties that make it particularly useful in the synthesis of advanced pharmaceuticals. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the phenylethyl moiety contributes to its binding affinity with biological targets, making it a valuable intermediate in the development of targeted therapies.

Recent advancements in medicinal chemistry have highlighted the potential of this compound in addressing various therapeutic challenges. Studies have demonstrated its efficacy in inhibiting specific enzymatic pathways associated with inflammatory diseases and cancer. The dual amino functionality allows for further derivatization, enabling researchers to tailor its pharmacological properties for specific therapeutic applications. This flexibility has made N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine a subject of intense investigation in academic and industrial research laboratories.

In vitro studies have revealed that this compound exhibits notable activity against certain resistant bacterial strains, suggesting its potential as an antimicrobial agent. The trifluoromethyl group's influence on electron distribution within the molecule enhances its interactions with biological receptors, leading to improved binding affinity and reduced toxicity. These findings are particularly relevant in the context of rising antibiotic resistance, where novel compounds with unique mechanisms of action are urgently needed.

The synthesis of N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern chemical synthesis techniques.

The pharmacokinetic profile of this compound is another area of interest. Preliminary data indicate that it has a favorable half-life and bioavailability, which are essential for effective drug delivery. The phenylethyl group's hydrophobic nature aids in membrane penetration, while the trifluoromethyl group enhances metabolic stability. These characteristics make it an attractive candidate for oral administration and prolonged therapeutic effects.

Ongoing clinical trials are exploring the therapeutic potential of derivatives of N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine in treating neurological disorders. Preliminary results suggest that certain analogs exhibit neuroprotective properties without significant side effects. This aligns with broader trends in drug development, where compounds targeting multiple pathways are being prioritized for their synergistic effects.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying structural modifications that enhance efficacy. By leveraging computational tools, researchers can accelerate the discovery process and reduce experimental costs associated with traditional trial-and-error approaches.

The environmental impact of synthesizing and utilizing N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine is also a consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices in pharmaceutical synthesis are becoming increasingly important as industries strive to meet regulatory requirements and environmental standards.

In conclusion, N1-(1-Phenylethyl)-4-(trifluoromethyl)benzene-1,2-diamine (CAS No. 634176-88-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the development of novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.